Cas no 1033846-80-8 (4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride)
4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride
- 4-tert-butyl-N-[2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl]benzamide;hydrochloride
- 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamidehydrochloride
- 1-[4-(TERT-BUTYL)BENZOYL]-4-(2-([4-(TERT-BUTYL)BENZOYL]AMINO)ETHYL)HEXAHYDROPYRAZIN-4-IUM CHLORIDE
-
- Inchi: 1S/C28H39N3O2.ClH/c1-27(2,3)23-11-7-21(8-12-23)25(32)29-15-16-30-17-19-31(20-18-30)26(33)22-9-13-24(14-10-22)28(4,5)6;/h7-14H,15-20H2,1-6H3,(H,29,32);1H
- InChI Key: RHPSUVBWPZZVFI-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC(=CC=1)C(C)(C)C)N1CCN(CCNC(C2C=CC(=CC=2)C(C)(C)C)=O)CC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 34
- Rotatable Bond Count: 7
- Complexity: 639
- Topological Polar Surface Area: 52.6
4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00879056-1g |
4-tert-Butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride |
1033846-80-8 | 90% | 1g |
¥2401.0 | 2023-04-06 | |
| Key Organics Ltd | 12R-0819-1MG |
1-[4-(tert-butyl)benzoyl]-4-(2-{[4-(tert-butyl)benzoyl]amino}ethyl)hexahydropyrazin-4-ium chloride |
1033846-80-8 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 12R-0819-5MG |
1-[4-(tert-butyl)benzoyl]-4-(2-{[4-(tert-butyl)benzoyl]amino}ethyl)hexahydropyrazin-4-ium chloride |
1033846-80-8 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 12R-0819-10MG |
1-[4-(tert-butyl)benzoyl]-4-(2-{[4-(tert-butyl)benzoyl]amino}ethyl)hexahydropyrazin-4-ium chloride |
1033846-80-8 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 12R-0819-50MG |
1-[4-(tert-butyl)benzoyl]-4-(2-{[4-(tert-butyl)benzoyl]amino}ethyl)hexahydropyrazin-4-ium chloride |
1033846-80-8 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| Key Organics Ltd | 12R-0819-100MG |
1-[4-(tert-butyl)benzoyl]-4-(2-{[4-(tert-butyl)benzoyl]amino}ethyl)hexahydropyrazin-4-ium chloride |
1033846-80-8 | >90% | 100mg |
£146.00 | 2025-02-09 |
4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride
Comprehensive Overview of 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride (CAS No. 1033846-80-8)
4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride (CAS No. 1033846-80-8) is a specialized organic compound with a complex molecular structure. This compound belongs to the class of benzamide derivatives, which are widely studied for their potential applications in medicinal chemistry and material science. The presence of a piperazine ring and tert-butyl groups in its structure enhances its stability and bioavailability, making it a subject of interest for researchers.
The compound's unique structure, featuring a benzoylpiperazine moiety, has drawn attention in the context of drug discovery. Recent trends in pharmaceutical research highlight the growing demand for small molecule inhibitors and receptor modulators, where 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride could play a significant role. Its potential interactions with G-protein coupled receptors (GPCRs) and enzyme targets are areas of active investigation.
From a synthetic chemistry perspective, the compound's hydrochloride salt form (CAS No. 1033846-80-8) offers improved solubility and crystallinity, which are critical for formulation development. Researchers often search for high-purity reference standards and custom synthesis options for such compounds, reflecting the industry's focus on precision and reproducibility. The tert-butyl substituents contribute to its lipophilicity, a property frequently optimized in lead compound optimization workflows.
In the realm of analytical chemistry, 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride presents challenges and opportunities for method development. Advanced techniques like LC-MS (Liquid Chromatography-Mass Spectrometry) and NMR spectroscopy are commonly employed for its characterization. The compound's chromatographic behavior and mass spectral fragmentation patterns are topics of interest in online forums and scientific discussions.
The pharmaceutical industry's shift toward targeted therapies and personalized medicine has increased the relevance of compounds like 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride. Its structural features align with current strategies for developing selective kinase inhibitors and allosteric modulators. Frequently searched questions in this domain include "role of piperazine derivatives in CNS drug discovery" and "impact of tert-butyl groups on drug metabolism," highlighting the compound's interdisciplinary significance.
From a commercial standpoint, the demand for research-grade chemicals with well-documented CAS numbers (such as 1033846-80-8) continues to grow. Suppliers and contract research organizations emphasize the importance of structure-activity relationship (SAR) studies involving such compounds. The compound's potential applications in high-throughput screening and fragment-based drug design make it a valuable asset in modern drug discovery pipelines.
Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, proper handling of 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride requires standard laboratory safety protocols. The scientific community's focus on green chemistry principles has led to increased interest in sustainable synthesis routes for such N-containing heterocycles.
In conclusion, 4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride (CAS No. 1033846-80-8) represents a fascinating case study in contemporary chemical research. Its structural complexity, combined with potential pharmacological relevance, positions it at the intersection of multiple scientific disciplines. As research progresses, this compound may contribute to advancements in therapeutic development and chemical biology, addressing some of the most pressing challenges in modern healthcare and materials science.
1033846-80-8 (4-tert-butyl-N-{2-[4-(4-tert-butylbenzoyl)piperazin-1-yl]ethyl}benzamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)